Cas no 1247489-83-3 (1-(1-Methyl-1H-pyrazol-4-yl)-2-phenylethan-1-ol)

• Product Name: 1-(1-Methyl-1H-pyrazol-4-yl)-2-phenylethan-1-ol
• CAS No: 1247489-83-3
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5050627
• Update Time: 2025-10-18

1-(1-Methyl-1H-pyrazol-4-yl)-2-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-4-yl)-2-phenylethan-1-ol
• NE58152
• 1-(1-methylpyrazol-4-yl)-2-phenylethanol
• 1-(1-Methyl-1H-pyrazol-4-yl)-2-phenylethan-1-ol

• Inchi： 1S/C12H14N2O/c1-14-9-11(8-13-14)12(15)7-10-5-3-2-4-6-10/h2-6,8-9,12,15H,7H2,1H3
• InChI Key： IFIXRGMMRFCDCU-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 1.3
• Topological Polar Surface Area: 38

Additional information on 1-(1-Methyl-1H-pyrazol-4-yl)-2-phenylethan-1-ol

Professional Introduction to Compound with CAS No. 1247489-83-3 and Product Name: 1-(1-Methyl-1H-pyrazol-4-yl)-2-phenylethan-1-ol

The compound identified by the CAS number 1247489-83-3 and the product name 1-(1-Methyl-1H-pyrazol-4-yl)-2-phenylethan-1-ol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic organic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this molecule incorporates a pyrazole ring, which is a well-known pharmacophore, alongside a phenyl group and an ethyl alcohol moiety, contributing to its unique chemical properties.

In recent years, the investigation of pyrazole derivatives has been extensively explored for their pharmacological significance. Pyrazole scaffolds are integral in the design of various therapeutic agents due to their ability to interact with biological targets in multiple ways. The presence of the 1-methyl substituent on the pyrazole ring in this compound enhances its metabolic stability and influences its electronic properties, making it a promising candidate for further derivatization and functionalization. The phenylethan-1-ol component adds another layer of complexity, contributing to hydrophobic interactions and potential receptor binding affinities.

The synthesis and characterization of this compound have been subjects of considerable academic interest. Researchers have been particularly focused on optimizing synthetic pathways to achieve high yields while maintaining purity standards. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry have been employed to elucidate its molecular structure and confirm its identity. These analytical methods are crucial in ensuring that the compound meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential biological activity. Preliminary studies have suggested that derivatives of 1-(1-Methyl-1H-pyrazol-4-yl)-2-phenylethan-1-ol may exhibit properties relevant to anti-inflammatory, anti-microbial, or even anti-cancer effects. The pyrazole ring is known to be a versatile scaffold that can be modified to target specific biological pathways. The combination of the methyl group and phenyl ring in this molecule may enhance its binding affinity to certain enzymes or receptors, making it a valuable starting point for drug discovery efforts.

The integration of computational chemistry has further accelerated the exploration of this compound's potential. Molecular modeling techniques allow researchers to predict how 1-(1-Methyl-1H-pyrazol-4-yl)-2-phenylethan-1-ol might interact with biological targets at the atomic level. These simulations provide insights into binding affinities, metabolic pathways, and possible side effects, thereby guiding experimental design more efficiently. Such computational approaches are becoming indispensable in modern drug development pipelines.

Recent advancements in medicinal chemistry have also highlighted the importance of green chemistry principles in synthesizing complex molecules like this one. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. The use of catalytic methods and solvent-free reactions are among the strategies being explored to achieve these goals. These innovations not only make the process more cost-effective but also align with global efforts toward sustainable pharmaceutical practices.

The role of CAS No. 1247489-83-3 as a unique identifier ensures that researchers worldwide can accurately reference this compound in their studies. This standardized system is fundamental for collaboration and reproducibility in scientific research. The product name 1-(1-Methyl-1H-pyrazol-4-yl)-2-phenylethan-1-ol, while lengthy, provides precise information about its structural components, facilitating better communication among scientists across different disciplines.

In conclusion, the compound with CAS No. 1247489-83-3 and product name 1-(1-Methyl-1H-pyrazol-4-yll)-2 phenylethan-l ol represents a fascinating subject of study with significant implications for pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a promising candidate for further development. As research continues to evolve, compounds like this one are likely to play increasingly important roles in addressing global health challenges.